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Compound of Interest

Compound Name: 1-Acetyl-2-methoxynaphthalene

Cat. No.: B1617039 Get Quote

An In-Depth Technical Guide to 1-Acetyl-2-methoxynaphthalene: Synthesis, Properties, and

Applications

Introduction
1-Acetyl-2-methoxynaphthalene is an aromatic ketone that serves as a significant

intermediate in organic synthesis. While structurally similar to compounds used in the fragrance

industry, its primary importance in the pharmaceutical and research sectors lies in its role as

the kinetically favored product in the Friedel-Crafts acylation of 2-methoxynaphthalene.[1][2]

Understanding the synthesis and reactivity of this molecule is crucial for controlling the

regioselectivity of acylation on the naphthalene ring, a key step in the synthesis of valuable

pharmaceutical compounds, most notably the non-steroidal anti-inflammatory drug (NSAID)

Naproxen.[1][3] This guide provides a comprehensive overview of 1-acetyl-2-
methoxynaphthalene, focusing on its chemical properties, synthesis, mechanistic

considerations, and applications relevant to professionals in drug development and chemical

research.

Core Properties of 1-Acetyl-2-methoxynaphthalene
A summary of the fundamental chemical and physical properties of 1-acetyl-2-
methoxynaphthalene is presented below.
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Property Value Source(s)

CAS Number 5672-94-6 [4][5]

Molecular Formula C₁₃H₁₂O₂ [4][5]

Molecular Weight 200.23 g/mol [4][5]

IUPAC Name
1-(2-methoxynaphthalen-1-

yl)ethanone
[4][5]

Synonyms 2'-Methoxy-1'-acetonaphthone [5]

LogP 2.8 [4]

Solubility

High solubility in

dichloromethane; limited water

solubility.

[4]

Physical Form Solid/Powder [6][7]

Synthesis via Friedel-Crafts Acylation: A Study in
Regioselectivity
The most common and extensively studied method for synthesizing 1-acetyl-2-
methoxynaphthalene is the Friedel-Crafts acylation of 2-methoxynaphthalene.[1][8] This

reaction is a classic example of electrophilic aromatic substitution, where the choice of reaction

conditions critically dictates the position of the acetyl group on the naphthalene ring.

Mechanism and Rationale
The reaction proceeds through the generation of a highly reactive acylium ion from an acylating

agent (typically acetic anhydride or acetyl chloride) and a Lewis acid catalyst (like AlCl₃) or a

solid acid catalyst (like a zeolite).[1][9] The electron-rich 2-methoxynaphthalene ring is then

attacked by this electrophile. The methoxy group (-OCH₃) is a strong activating group, directing

substitution to specific positions.

The key challenge and area of scientific interest is controlling the regioselectivity between the

kinetically favored 1-acetyl-2-methoxynaphthalene and the thermodynamically more stable 2-

acetyl-6-methoxynaphthalene.[1][2]
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Kinetic Control: Formation of 1-acetyl-2-methoxynaphthalene is faster due to the higher

electron density at the C1 position. These conditions typically involve lower temperatures

and less polar solvents (e.g., carbon disulfide or toluene), which favor the formation of the

kinetic product.[1][2]

Thermodynamic Control: The 6-acetyl isomer is sterically less hindered and therefore more

stable. Its formation is favored at higher temperatures, which provides the energy needed to

overcome the higher activation barrier and allows for the rearrangement of the initially

formed 1-acetyl isomer.[2][10]
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Reaction Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1617039#cas-number-and-molecular-weight-of-1-
acetyl-2-methoxynaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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